Cas no 61715-86-4 (5H-1,4-Diazepin-5-one, 2,7-diethylhexahydro-2,3,7-trimethyl-)

5H-1,4-Diazepin-5-one, 2,7-diethylhexahydro-2,3,7-trimethyl- structure
61715-86-4 structure
Product Name:5H-1,4-Diazepin-5-one, 2,7-diethylhexahydro-2,3,7-trimethyl-
CAS No:61715-86-4
MF:C12H24N2O
MW:212.331763267517
CID:468730
PubChem ID:70590079
Update Time:2025-04-19

5H-1,4-Diazepin-5-one, 2,7-diethylhexahydro-2,3,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 5H-1,4-Diazepin-5-one, 2,7-diethylhexahydro-2,3,7-trimethyl-
    • 2,7-diethyl-2,3,7-trimethyl-1,4-diazepan-5-one
    • 61715-86-4
    • DTXSID00742453
    • SCHEMBL11459912
    • Inchi: 1S/C12H24N2O/c1-6-11(4)8-10(15)13-9(3)12(5,7-2)14-11/h9,14H,6-8H2,1-5H3,(H,13,15)
    • InChI Key: LGEZAGOGHNCSJU-UHFFFAOYSA-N
    • SMILES: O=C1CC(C)(CC)NC(C)(CC)C(C)N1

Computed Properties

  • Exact Mass: 212.18902
  • Monoisotopic Mass: 212.188863393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 41.13
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd